1-(2,4-dihydroxy-3-methylphenyl)-2-(4-fluorophenoxy)ethanone

• IUPAC Name: 1-(2,4-dihydroxy-3-methylphenyl)-2-(4-fluorophenoxy)ethanone
• InChI: InChI=1S/C15H13FO4/c1-9-13(17)7-6-12(15(9)19)14(18)8-20-11-4-2-10(16)3-5-11/h2-7,17,19H,8H2,1H3
• InChI Key: RLOLRZXFHVACHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1O)C(=O)COC2=CC=C(C=C2)F)O
• Molecular Formula: C15H13FO4
• Molecular Weight: 276.26 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions, where specific conditions such as temperature and catalysts are optimized to achieve high yields. For instance, using acetone as a solvent and controlling the reaction temperature and reagent ratios can significantly affect the synthesis outcome, leading to yields as high as 73% in some cases (Zhou Jin-xia, 2010).

Molecular Structure Analysis

Molecular structure analyses, including vibrational frequency studies and geometrical parameter evaluations, are crucial for understanding compound characteristics. Techniques like FT-IR, NBO, HOMO-LUMO, and MEP analysis reveal details about the molecular geometry, stability, and charge distribution. These studies indicate the significant role of specific groups (e.g., carbonyl, fluorophenyl) in the molecule's reactivity and potential applications in nonlinear optics (Y. Mary et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving 1-(2,4-dihydroxy-3-methylphenyl)-2-(4-fluorophenoxy)ethanone can lead to a variety of products, depending on the reactants and conditions. For example, reactions with aniline or dimethyl oxalate under specific conditions yield products with different functional groups. These transformations highlight the compound's versatility in synthetic chemistry (E. V. Pimenova et al., 2003).

Physical Properties Analysis

The analysis of physical properties, such as crystallinity and thermal behavior, is essential for applications in materials science. Techniques like XRD, SEM, and TGA provide insights into the crystalline structure, surface morphology, and thermal stability. For example, sonochemical methods have shown advantages in synthesizing chalcone derivatives, leading to increased crystallinity and energy efficiency (K. J. Jarag et al., 2011).

Chemical Properties Analysis

The chemical properties of this compound and its derivatives are pivotal for their potential applications. Research on Schiff bases and other derivatives highlights the antimicrobial activity, indicating the compound's relevance in developing new pharmaceuticals or materials with biological activities (M. Nagamani et al., 2018).